Cas no 898432-99-0 (N'-(2,4-difluorophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide)

• Product Name: N'-(2,4-difluorophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide
• CAS No: 898432-99-0
• MF: C₂₂H₁₉F₂N₃O₃
• MW: 411.40137219429
• CID: 5483081
• Update Time: 2025-10-21

N'-(2,4-difluorophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,4-difluorophenyl)-N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]oxamide
• N'-(2,4-difluorophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide

• Inchi： 1S/C22H19F2N3O3/c23-15-7-8-17(16(24)12-15)26-22(29)21(28)25-13-19(20-6-3-11-30-20)27-10-9-14-4-1-2-5-18(14)27/h1-8,11-12,19H,9-10,13H2,(H,25,28)(H,26,29)
• InChI Key： SYCXCMGVIAJDOZ-UHFFFAOYSA-N
• SMILES： C(NCC(N1C2=C(C=CC=C2)CC1)C1=CC=CO1)(=O)C(NC1=CC=C(F)C=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,4-difluorophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide

N'-(2,4-difluorophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide (CAS No. 898432-99-0): A Comprehensive Overview

N'-(2,4-difluorophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide (CAS No. 898432-99-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of N'-(2,4-difluorophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide is noteworthy for its intricate arrangement of functional groups. The molecule consists of a central ethane diamide core flanked by a 2,4-difluorophenyl group and a 2-(furan-2-yl)ethyl group. Additionally, the presence of a 2,3-dihydroindole moiety adds to its complexity and contributes to its pharmacological properties. The combination of these functional groups imparts unique chemical and biological characteristics to the compound.

The synthesis of N'-(2,4-difluorophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide typically involves multi-step reactions that require precise control over reaction conditions and reagents. One common approach involves the coupling of a 2,4-difluorophenylamine derivative with a suitably protected 2-(furan-2-yl)ethylamine intermediate. Subsequent deprotection and coupling with a 2,3-dihydroindole derivative yields the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

In terms of biological activities, N'-(2,4-difluorophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways and as a modulator of neurotransmitter systems. For instance, studies have indicated that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

Furthermore, N'-(2,4-difluorophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide has been investigated for its neuroprotective properties. Preclinical studies have shown that it can reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism by which it exerts these effects is thought to involve modulation of oxidative stress and inflammation pathways within the brain.

Recent research has also explored the potential of N'-(2,4-difluorophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide as an anticancer agent. Studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are often dysregulated in cancer cells.

In addition to its therapeutic potential, N'-(2,4-difluorophenyl)-N-2-(2,3-dihydro-1H-indol-1-y l)- ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ l - f u r a n - y l ) e t h y l e t h a n e d i a m i d e has been studied for its pharmacokinetic properties. Preclinical data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the compound can effectively reach its intended target sites within the body and maintain sufficient concentrations for therapeutic efficacy.

The safety profile of N'-(2,4-difluorophenyl)-N - ( f u r a n - y l ) e t h y l e t h a n e d i a m i d e has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N' -( f u r a n - y l ) e t h y l e t h a n e d i a m i d e (CAS No. 89843�99-) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data become available from preclinical and clinical studies, this compound may pave the way for innovative treatments in areas such as inflammation, neurodegeneration, and cancer.